Cas no 16728-59-9 (3-Propoxypropylamine)

• Product Name: 3-Propoxypropylamine
• CAS No: 16728-59-9
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD00129001
• CID: 175422
• PubChem ID: 85579
• Update Time: 2025-05-19

3-Propoxypropylamine Chemical and Physical Properties

Names and Identifiers

• 3-Propoxypropan-1-amine
• 3-Propoxypropylamine
• 1-Propanamine,3-propoxy-
• 3-N-Propoxypropylamine
• 1-Amino-3-propoxy-propan
• 1-Amino-3-propoxypropane
• 3-Amino-dipropylaether
• 3-Propoxy-1-propanamine
• 3-Propoxy-propylamin
• 3-propoxy-propylamine
• 3-propyloxypropylamine
• Einecs 240-792-7
• Propoxypropylamine
• 4-Oxaheptane-1-amine
• 3-Propoxypropane-1-amine
• 3-PROPOXY PROPYLAMINE
• LABOTEST-BB LT00000271
• 3-Propoxy-1-propanamine #
• 3-Propoxy-1-propanamine, AldrichCPR
• DTXSID50168265
• (3-propoxypropyl)amine
• NS00025488
• EN300-124166
• UTOXFQVLOTVLSD-UHFFFAOYSA-
• BS-21689
• MFCD00129001
• FT-0616366
• InChI=1/C6H15NO/c1-2-5-8-6-3-4-7/h2-7H2,1H3
• 1-Propanamine, 3-propoxy-
• 3-Propoxy-1-propylamine
• D92070
• 16728-59-9
• AKOS005292565
• [3-(propyloxy)propyl]amine
• SCHEMBL238386
• P1095
• DA-43561

• MDL： MFCD00129001
• Inchi： 1S/C6H15NO/c1-2-5-8-6-3-4-7/h2-7H2,1H3
• InChI Key： UTOXFQVLOTVLSD-UHFFFAOYSA-N
• SMILES： O(CCC)CCCN

Computed Properties

• Exact Mass: 117.11500
• Monoisotopic Mass: 117.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0,85 g/cm3
• Boiling Point: 152°C
• Flash Point: 47.0±8.6 °C
• Refractive Index: 1.4210-1.4240
• PSA: 35.25000
• LogP: 1.46210
• Solubility: Not determined
• Vapor Pressure: 1.8±0.3 mmHg at 25°C

3-Propoxypropylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2733
• Hazard Category Code： 10-34-36-22
• Safety Instruction： S16; S24/25; S45
• Hazardous Material Identification：
• HazardClass：3/8
• PackingGroup：III
• Risk Phrases：R10; R34
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 3-Propoxypropylamine

Professional Introduction to 3-Propoxypropylamine (CAS No. 16728-59-9)

3-Propoxypropylamine, a compound with the chemical formula C₅H₁₁NO, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 16728-59-9, has garnered attention due to its versatile applications in the development of various chemical entities. The structural uniqueness of 3-propoxypropylamine lies in its propyl chain substituted with an ethoxy group, which contributes to its reactivity and utility in synthetic pathways.

The compound is primarily utilized as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Its amine functional group makes it a valuable reagent in nucleophilic substitution reactions, where it can serve as a precursor for the introduction of complex side chains onto target molecules. This property is particularly useful in medicinal chemistry, where modifications at specific positions can enhance biological activity.

Recent advancements in the field of drug discovery have highlighted the importance of 3-propoxypropylamine in the development of novel therapeutic agents. For instance, researchers have explored its role in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The propoxy group enhances lipophilicity, making it an attractive moiety for drug design aimed at improving oral bioavailability and target specificity.

In addition to its pharmaceutical applications, CAS No. 16728-59-9 has been studied for its potential in materials science. The compound’s ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Such applications could revolutionize industrial processes by providing more efficient and environmentally friendly synthetic routes.

The synthesis of 3-propoxypropylamine typically involves the reaction of propylene oxide with ammonia or ammonium hydroxide under controlled conditions. This process requires careful optimization to ensure high yield and purity, as side reactions can lead to undesired byproducts. Advances in catalytic systems have improved the efficiency of this synthesis, making it more scalable for industrial production.

From a regulatory perspective, handling CAS No. 16728-59-9 requires adherence to standard laboratory safety protocols due to its reactive nature. While not classified as a hazardous material, proper storage and handling are essential to prevent degradation and ensure safe usage. Researchers must also consider environmental impact when disposing of or recycling this compound.

The growing interest in green chemistry has prompted investigations into more sustainable methods for producing 3-propoxypropylamine. Techniques such as biocatalysis and flow chemistry are being explored to minimize waste and reduce energy consumption during synthesis. These innovations align with global efforts to develop more sustainable chemical processes.

In conclusion, 3-propoxypropylamine (CAS No. 16728-59-9) is a versatile compound with significant applications across multiple industries. Its role in pharmaceutical synthesis continues to be a focal point for research, particularly in the development of targeted therapeutics. As synthetic methodologies evolve, the utility and importance of this compound are expected to grow further, solidifying its place as a cornerstone molecule in modern chemistry.